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Compound of Interest

Compound Name:
3,7-Dipropyl-3,7-

diazabicyclo[3.3.1]nonane

Cat. No.: B144015 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the bicyclic amine with the

molecular formula C13H26N2, specifically focusing on 4,4'-methylenebis(cyclohexanamine).

This compound, a key component in polymer chemistry, is explored in detail, covering its

chemical properties, synthesis, and analytical characterization.

Core Data Presentation
The quantitative data for 4,4'-methylenebis(cyclohexanamine) is summarized in the table below

for ease of reference and comparison.
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Property Value Citations

Molecular Formula C13H26N2 [1]

Molecular Weight 210.36 g/mol [1][2]

CAS Number 1761-71-3 (mixture of isomers) [1][3]

Appearance
Colorless to yellowish liquid or

solid paste
[3]

Density 0.95 g/mL at 25 °C

Boiling Point 330-331 °C

Melting Point 60-65 °C

Vapor Pressure <0.1 mmHg at 38 °C

Experimental Protocols
Detailed methodologies for the synthesis and analysis of 4,4'-methylenebis(cyclohexanamine)

are provided below.

Synthesis Protocol: Catalytic Hydrogenation of 4,4'-
Methylenedianiline (MDA)
The primary industrial synthesis route for 4,4'-methylenebis(cyclohexanamine) is the catalytic

hydrogenation of 4,4'-methylenedianiline.[4] This process is typically conducted in a high-

pressure reactor.[4]

Materials:

4,4'-Methylenedianiline (MDA)

Supported noble metal catalyst (e.g., Palladium on carbon (Pd/C), Ruthenium on alumina)[4]

Solvent (e.g., an inert organic solvent)

High-pressure hydrogenation reactor
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Hydrogen gas

Procedure:

The high-pressure reactor is charged with 4,4'-methylenedianiline and the chosen solvent.

The supported catalyst (e.g., Pd/C) is added to the mixture. The catalyst loading is typically a

small percentage of the MDA weight.

The reactor is sealed and purged with an inert gas, followed by pressurization with hydrogen.

The reaction mixture is heated to a temperature in the range of 100-200°C.[4]

The reaction is maintained under a hydrogen pressure typically ranging from 500 to 4000

psig.

The reaction progress is monitored by observing the uptake of hydrogen. The reaction is

considered complete when the theoretical amount of hydrogen has been consumed.

Upon completion, the reactor is cooled to room temperature and the excess hydrogen

pressure is carefully released.

The reaction mixture is filtered to remove the catalyst.

The solvent is removed from the filtrate under reduced pressure to yield the crude 4,4'-

methylenebis(cyclohexanamine).

The crude product can be further purified by distillation under vacuum.

Analytical Protocols
2.2.1. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

This method is suitable for the identification and purity assessment of 4,4'-

methylenebis(cyclohexanamine).

Instrumentation:

Gas chromatograph coupled with a mass spectrometer (GC-MS).
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Capillary column: (5%-Phenyl)-methylpolysiloxane (e.g., HP-5MS), 30 m x 0.25 mm ID, 0.25

µm film thickness.

GC Conditions:

Injector Temperature: 280 °C

Oven Temperature Program:

Initial temperature: 150 °C, hold for 2 minutes

Ramp: 10 °C/min to 300 °C

Hold at 300 °C for 10 minutes

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Injection Volume: 1 µL

Split Ratio: 50:1

MS Conditions:

Ion Source Temperature: 230 °C

Quadrupole Temperature: 150 °C

Ionization Mode: Electron Ionization (EI) at 70 eV

Mass Scan Range: 40-450 amu

Sample Preparation:

Dissolve a small amount of the 4,4'-methylenebis(cyclohexanamine) sample in a suitable

solvent (e.g., dichloromethane or methanol) to a concentration of approximately 1 mg/mL.

Vortex the solution to ensure homogeneity.

Inject the sample into the GC-MS system.
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2.2.2. High-Performance Liquid Chromatography (HPLC) Analysis

This protocol is designed for the quantification and purity determination of 4,4'-

methylenebis(cyclohexanamine).

Instrumentation:

High-Performance Liquid Chromatograph with a Diode Array Detector (DAD) or UV detector.

Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

Chromatographic Conditions:

Mobile Phase: A gradient of acetonitrile and water with an acidic modifier (e.g., 0.1%

phosphoric acid). For MS compatibility, formic acid can be used as a substitute for

phosphoric acid.

Flow Rate: 1.0 mL/min

Column Temperature: 30 °C

Detection Wavelength: 210 nm

Injection Volume: 10 µL

Sample Preparation:

Prepare a stock solution of the 4,4'-methylenebis(cyclohexanamine) sample in the mobile

phase or a compatible solvent at a concentration of 1 mg/mL.

Prepare a series of calibration standards by diluting the stock solution to known

concentrations.

Filter all solutions through a 0.45 µm syringe filter before injection.

Logical Workflow Visualization
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As 4,4'-methylenebis(cyclohexanamine) is primarily utilized in industrial applications rather than

biological signaling, the following diagram illustrates a typical quality control workflow for its use

as a curing agent in epoxy resin production.
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Quality Control Workflow for PACM in Epoxy Resin Production

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b144015?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144015?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This workflow outlines the critical steps from receiving the raw material to its incorporation into

the final product, ensuring the quality and consistency of the epoxy resin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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